Cas no 392684-58-1 (N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide
• CAS No: 392684-58-1
• MF: C₂₁H₁₇BrN₄O₂S
• MW: 469.354282140732
• CID: 6036098
• PubChem ID: 18553015
• Update Time: 2025-05-21

N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide
• 2-Furancarboxamide, N-[[5-[[(4-bromophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]methyl]-
• N-((5-((4-bromobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide
• F0508-4905
• AKOS024579142
• 392684-58-1
• N-[[5-[(4-bromophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• N-[(5-{[(4-bromophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C21H17BrN4O2S/c22-16-10-8-15(9-11-16)14-29-21-25-24-19(26(21)17-5-2-1-3-6-17)13-23-20(27)18-7-4-12-28-18/h1-12H,13-14H2,(H,23,27)
• InChI Key： YRBSZPXONACVAS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1N(C2=CC=CC=C2)C(SCC2=CC=C(Br)C=C2)=NN=1)=O

Computed Properties

• Exact Mass: 468.02556g/mol
• Monoisotopic Mass: 468.02556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 12.42±0.46(Predicted)

Additional information on N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide

Comprehensive Overview of N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide (CAS No. 392684-58-1)

N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide (CAS No. 392684-58-1) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their broad-spectrum biological activities. The presence of a furan-2-carboxamide moiety and a 4-bromophenyl group in its structure enhances its potential for diverse applications, making it a subject of interest for researchers exploring novel bioactive molecules.

The molecular formula of N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide is C₂₁H₁₇BrN₄O₂S, with a molecular weight of approximately 469.35 g/mol. Its structure combines a 1,2,4-triazole core with a furan ring and a bromophenyl substituent, which contributes to its stability and reactivity. Researchers often investigate such compounds for their potential as enzyme inhibitors or receptor modulators, particularly in the context of drug discovery and agrochemical development.

One of the key areas of interest for N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide is its potential role in medicinal chemistry. The 1,2,4-triazole scaffold is a privileged structure in drug design, often associated with antimicrobial, antifungal, and anticancer properties. The incorporation of a bromophenyl group may further enhance its binding affinity to biological targets, making it a candidate for the development of new therapeutic agents. Recent studies have highlighted the importance of such compounds in addressing antibiotic resistance, a pressing global health concern.

In addition to its pharmaceutical applications, N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide has potential uses in agrochemical research. The furan and triazole moieties are known to exhibit pesticidal and herbicidal activities, which could be leveraged to develop new crop protection solutions. With the growing demand for sustainable agriculture, researchers are exploring eco-friendly alternatives to traditional pesticides, and this compound may contribute to such innovations.

The synthesis of N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide typically involves multi-step organic reactions, including the formation of the 1,2,4-triazole ring and subsequent functionalization with the furan-2-carboxamide group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and development applications.

From a commercial perspective, N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide is available through specialized chemical suppliers catering to the pharmaceutical and agrochemical industries. Its CAS No. 392684-58-1 serves as a unique identifier, facilitating procurement and regulatory compliance. As the demand for novel bioactive compounds grows, this compound is expected to remain a valuable tool for researchers exploring new frontiers in chemical biology and material science.

In conclusion, N-(5-{(4-bromophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methylfuran-2-carboxamide represents a promising candidate for various scientific and industrial applications. Its unique structural features and potential biological activities make it a subject of ongoing research, particularly in the fields of drug discovery and sustainable agriculture. As advancements in synthetic chemistry and molecular design continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science.